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Compound of Interest

Compound Name: Antituberculosis agent-13

Cat. No.: B15564378

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of novel

chemical compounds like Antituberculosis agent-13 is a critical component of laboratory

safety and environmental responsibility. Due to the absence of a specific Safety Data Sheet

(SDS) for Antituberculosis agent-13, this compound must be handled as a hazardous

substance with unknown toxicity and environmental impact. The following guidelines, based on

best practices for the disposal of novel research chemicals, are provided to ensure safe

handling and disposal. It is imperative to consult the official SDS from the supplier and your

institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

[1]

Waste Characterization and Segregation
The initial step in proper disposal is the characterization of the waste. All waste containing

Antituberculosis agent-13 should be treated as hazardous chemical waste.[1] This includes:

Pure, unused Antituberculosis agent-13 powder.

Solutions containing Antituberculosis agent-13.
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Items grossly contaminated with Antituberculosis agent-13 (e.g., weighing paper,

contaminated gloves).[1]

Waste streams should be segregated into dedicated, properly labeled hazardous waste

containers.

Disposal Procedures for Solid and Liquid Waste
Solid Waste:

Place any unused Antituberculosis agent-13 powder and grossly contaminated solid items

into a designated and clearly labeled solid hazardous waste container.[1]

Liquid Waste:

Collect all solutions containing Antituberculosis agent-13 in a designated liquid hazardous

waste container.[1]

The waste container must be kept sealed at all times, except when adding waste.[1]

Store the container in a designated satellite accumulation area within the laboratory, away

from general work areas.[1]

Container Rinsate:

For empty containers of Antituberculosis agent-13, the first rinse with a suitable solvent

must be collected and disposed of as hazardous waste.[1][2]

Subsequent rinses may be permissible for drain disposal depending on institutional policies;

however, the best practice is to collect all rinsate as hazardous waste.[1]

For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected and disposed of as hazardous waste.[2]

General Handling and Safety Precautions
All personnel handling Antituberculosis agent-13 must adhere to their institution's chemical

hygiene plan and hazardous waste disposal procedures.[1]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.[1][3]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.[1]

Storage: Store Antituberculosis agent-13 in a tightly sealed, properly labeled container in a

cool, dry, and well-ventilated area, segregated from incompatible materials.[1]

Decontamination and Spill Cleanup
Training for decontamination procedures and spill cleanup is essential for all laboratory staff.

[4][5]

Appropriate disinfectants effective against M. tuberculosis must be used for decontamination.

[6]

In the event of a significant spill, notify your institution's EHS immediately.[2]
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Caption: Disposal workflow for Antituberculosis agent-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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